Cas no 122957-50-0 (Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)-)
Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)-
- 4-(2-methyl-1H-imidazol-1-yl)benzonitrile
- 4-(2-methylimidazol-1-yl)benzonitrile
- 1-(4-cyanophenyl)-2-methylimidazole
- 4-(2-methylimidazolyl)benzenecarbonitrile
- ACMC-1C844
- AGN-PC-003B0X
- CTK4B3356
- SBB024692
- SureCN4400768
- 122957-50-0
- MFCD08559033
- MS-22485
- FAMJRKMLLLJOGZ-UHFFFAOYSA-N
- CS-0334835
- AB01316312-02
- FT-0730270
- DTXSID70566845
- AKOS000222327
- NCGC00319607-01
- SCHEMBL4400768
- 4-(2-Methyl-1-iMidazolyl)benzonitrile, 95%
- 4-(2-Methyl-1H-imidazol-1-yl)benzonitrile97%
- 4-(2-Methyl-1H-imidazol-1-yl)benzonitrile 97%
- STK351652
- DB-062122
-
- MDL: MFCD08559033
- Inchi: 1S/C11H9N3/c1-9-13-6-7-14(9)11-4-2-10(8-12)3-5-11/h2-7H,1H3
- InChI Key: FAMJRKMLLLJOGZ-UHFFFAOYSA-N
- SMILES: N1(C=CN=C1C)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 183.08000
- Monoisotopic Mass: 183.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.11
- Melting Point: 138 °C
- Boiling Point: 381.5°Cat760mmHg
- Flash Point: 184.5°C
- Refractive Index: 1.61
- PSA: 41.61000
- LogP: 2.05238
Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- Security Information
- Hazard Statement: Harmful
- HazardClass:6.1
Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR6085-1g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile |
122957-50-0 | 97% | 1g |
£96.00 | 2024-05-26 | |
| Apollo Scientific | OR6085-5g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile |
122957-50-0 | 97% | 5g |
£385.00 | 2024-05-26 | |
| Chemenu | CM489884-1g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile |
122957-50-0 | 97% | 1g |
$201 | 2022-09-03 | |
| Chemenu | CM489884-5g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile |
122957-50-0 | 97% | 5g |
$596 | 2022-09-03 | |
| abcr | AB223564-1 g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile; 95% |
122957-50-0 | 1g |
€130.80 | 2023-02-05 | ||
| abcr | AB223564-5 g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile; 95% |
122957-50-0 | 5g |
€534.50 | 2023-02-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-256621-1 g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile, |
122957-50-0 | 1g |
¥1,625.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-256621A-5 g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile, |
122957-50-0 | 5g |
¥6,543.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-256621-1g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile, |
122957-50-0 | 1g |
¥1625.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-256621A-5g |
4-(2-Methyl-1H-imidazol-1-yl)benzonitrile, |
122957-50-0 | 5g |
¥6543.00 | 2023-09-05 |
Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)-
Exploring the Properties and Applications of Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- (CAS No. 122957-50-0)
Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)-, with the CAS number 122957-50-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a benzonitrile core with a 2-methyl-1H-imidazole substituent, exhibits versatile chemical properties. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antifungal and anti-inflammatory agents.
The growing interest in heterocyclic compounds like Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- aligns with current trends in drug discovery and green chemistry. As the pharmaceutical industry seeks more sustainable synthesis routes, this compound's modular structure allows for efficient derivatization. Recent studies highlight its role in catalysis and material science applications, particularly in the design of functionalized polymers and coordination complexes.
From a structure-activity relationship perspective, the imidazole moiety in CAS 122957-50-0 contributes to its hydrogen bonding capacity and metal chelation properties. These features make it valuable for developing enzyme inhibitors and receptor modulators. The compound's electron-withdrawing benzonitrile group further enhances its reactivity in nucleophilic aromatic substitution reactions, a property extensively utilized in medicinal chemistry.
Analytical characterization of Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's thermal stability and solubility profile have been thoroughly investigated, with data showing excellent compatibility with common organic solvents. These physicochemical properties contribute to its growing adoption in high-throughput screening platforms and combinatorial chemistry applications.
In the context of intellectual property and patent literature, 122957-50-0 appears in numerous filings related to crop protection agents and pharmaceutical formulations. Its structural motif is frequently incorporated into lead compounds targeting various disease pathways. The compound's scalable synthesis and derivatization potential make it particularly attractive for structure-activity optimization studies in both academic and industrial settings.
Environmental and toxicological assessments of Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- indicate favorable biodegradation profiles, aligning with current green chemistry principles. Researchers are actively investigating its potential in biocatalysis systems and as a building block for sustainable materials. These developments position the compound as relevant to contemporary discussions about eco-friendly chemical production.
The commercial availability of CAS 122957-50-0 through specialized chemical suppliers has facilitated its adoption across multiple research domains. Quality control specifications typically emphasize high purity grades (>98%) suitable for biological testing and material synthesis. Recent market analyses suggest growing demand for this fine chemical, particularly in regions with strong pharmaceutical innovation ecosystems.
Future research directions for Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)- may explore its potential in photopharmacology and smart materials. The compound's photophysical properties and ability to participate in click chemistry reactions offer intriguing possibilities for molecular imaging and targeted drug delivery systems. These applications align well with current interests in precision medicine and theranostic approaches.
122957-50-0 (Benzonitrile,4-(2-methyl-1H-imidazol-1-yl)-) Related Products
- 102791-86-6(2-methyl-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine)
- 25699-85-8(3-(1H-Imidazol-1-yl)benzonitrile)
- 892502-27-1(2-(2-Methyl-1H-imidazol-1-yl)benzonitrile)
- 25372-03-6(4-(1H-Imidazol-1-yl)benzonitrile)
- 63339-94-6(2-Methyl-1-phenyl-1H-benzo[d]imidazole-5-carbonitrile)
- 883291-45-0(4-(2-methyl-1H-imidazol-1-yl)benzylamine hydrate)
- 74852-81-6(4-(2-Methyl-1H-imidazol-1-yl)aniline)
- 870450-91-2(1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE)
- 52179-66-5(1H-Imidazole, 1,2-diphenyl-)
- 912569-62-1(3-(2-Methyl-1H-imidazol-1-yl)benzylamine)